Nalphabenzyloxycarbonyl-DL-methionine amide

• Molecular Formula: C13H18N2O3S
• Molecular Weight: 282.36 g/mol
• IUPAC Name: benzyl N-(1-amino-4-methylsulfanyl-1-oxobutan-2-yl)carbamate
• InChI: InChI=1S/C13H18N2O3S/c1-19-8-7-11(12(14)16)15-13(17)18-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3,(H2,14,16)(H,15,17)
• InChI Key: VDAMAJACSSXGSV-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(C(=O)N)NC(=O)OCC1=CC=CC=C1

Description

Nalphabenzyloxycarbonyl-DL-methionine amide is a useful research compound. Its molecular formula is C13H18N2O3S and its molecular weight is 282.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

51 ml benzyloxycarbonyl chloride was dripped into a solution of 50 g (0.34 mole) DL-methionine amide in 200 ml water at 5-20° C., during which the pH was maintained at 7-9 with sodium hydroxide solution. A slimy precipitate formed immediately which became finely crystalline upon the addition of 200 ml MTBE. After the end of the addition the mixture was agitated 30 min further at room temperature. The precipitated, colorless crystals were then filtered off, washed with a little MTBE and recrystallized out of 700 ml toluene. After filtering off, washing with toluene and drying, 67 g (69%) Nαbenzyloxycarbonyl-DL-methionine amide with a melting point of 120-122° C. was obtained.